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Compound of Interest

Compound Name: 2-Methylhexan-1-ol

Cat. No.: B7821968 Get Quote

Technical Guide: 2-Methylhexan-1-ol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Methylhexan-1-ol, a branched-chain

primary alcohol with applications as a chemical intermediate and solvent. This document

outlines its key physicochemical properties, details common experimental protocols for its

synthesis, and visualizes a primary industrial production workflow.

Core Physicochemical Data
Quantitative data for 2-Methylhexan-1-ol is summarized in the table below, providing a ready

reference for experimental and developmental applications.

Property Value Source(s)

CAS Number 624-22-6 [1][2][3][4][5]

Molecular Formula C₇H₁₆O [1][3][4][5]

Molecular Weight 116.20 g/mol [1][2][5]

Alternate Names 2-methyl-1-hexanol [1][4][5]
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The synthesis of 2-Methylhexan-1-ol can be achieved through several established methods.

The most prominent industrial method is the hydroformylation of 1-hexene, followed by

hydrogenation. For laboratory-scale synthesis, the Grignard reaction is a common alternative.

Industrial Production: Hydroformylation of 1-Hexene
and Subsequent Hydrogenation
A primary industrial route for producing 2-Methylhexan-1-ol is the oxo process, which involves

the hydroformylation of 1-hexene followed by hydrogenation.[1][2]

Step 1: Hydroformylation of 1-Hexene

This step involves the reaction of 1-hexene with synthesis gas (a mixture of carbon monoxide

and hydrogen) to produce an aldehyde intermediate, primarily 2-methylhexanal.

Reactants: 1-hexene, synthesis gas (CO + H₂).

Catalyst: Typically a rhodium or cobalt complex.[1][2]

Process: The reaction is carried out in a reactor under controlled temperature and pressure

to favor the formation of the branched aldehyde isomer.

Intermediate Product: 2-methylhexanal.

Step 2: Hydrogenation of 2-Methylhexanal

The resulting 2-methylhexanal is then reduced to 2-Methylhexan-1-ol.

Reactant: 2-methylhexanal, hydrogen (H₂).

Catalyst: Common catalysts include nickel, palladium, or platinum, often on a carbon support

(e.g., Pd/C).[1]

Process: The hydrogenation is typically performed under elevated temperature and pressure.

[1]

Final Product: 2-Methylhexan-1-ol.
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This two-step process is highly efficient for large-scale production.[1]

Laboratory Synthesis: Grignard Reaction
A general protocol for the laboratory synthesis of 2-Methylhexan-1-ol can be achieved via a

Grignard reaction.

Reactants: 1-Bromohexane, magnesium turnings, and a methylating agent such as

methylmagnesium bromide.

Solvent: Anhydrous diethyl ether is commonly used.

Procedure:

A Grignard reagent is prepared by reacting 1-bromohexane with magnesium turnings in

anhydrous ether.

This Grignard reagent is then reacted with an appropriate electrophile to introduce the

methyl group at the second carbon position.

The reaction mixture is then hydrolyzed, typically with a dilute acid, to yield 2-
Methylhexan-1-ol.

Purification: The final product is typically purified by distillation.

Process Visualization
The following diagram illustrates the industrial hydroformylation workflow for the synthesis of 2-
Methylhexan-1-ol.
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Step 1: Hydroformylation

Step 2: Hydrogenation
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Click to download full resolution via product page

Caption: Industrial synthesis workflow for 2-Methylhexan-1-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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